Cas no 1797187-10-0 (4-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide)

• Product Name: 4-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide
• CAS No: 1797187-10-0
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 5372940
• Update Time: 2025-10-21

4-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-[(6-Methyl-3-pyridazinyl)oxy]-N-2-thienyl-1-piperidinecarboxamide
• 4-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide

• Inchi： 1S/C15H18N4O2S/c1-11-4-5-13(18-17-11)21-12-6-8-19(9-7-12)15(20)16-14-3-2-10-22-14/h2-5,10,12H,6-9H2,1H3,(H,16,20)
• InChI Key： SWBLGXOAQMOVDA-UHFFFAOYSA-N
• SMILES： N1(C(NC2SC=CC=2)=O)CCC(OC2=NN=C(C)C=C2)CC1

Experimental Properties

• Density: 1.338±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 605.8±55.0 °C(Predicted)
• pka: 14.71±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 4-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide

Introduction to 4-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide (CAS No. 1797187-10-0)

4-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide (CAS No. 1797187-10-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological activities, particularly in the modulation of specific receptors and enzymes. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

Chemical Structure and Synthesis

The chemical structure of 4-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide is defined by its key functional groups: a piperidine ring, a thiophene moiety, and a 6-methylpyridazine unit. The presence of these functional groups imparts unique properties to the molecule, making it an attractive candidate for pharmaceutical research. The synthesis of this compound typically involves multi-step reactions, including coupling reactions and functional group transformations. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for the production of this compound, which is crucial for its potential commercialization.

Biological Activities

Extensive studies have been conducted to evaluate the biological activities of 4-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide. One of the most notable findings is its ability to modulate specific receptors, such as G protein-coupled receptors (GPCRs) and ion channels. For instance, research has shown that this compound exhibits potent activity as an agonist or antagonist at certain GPCRs, which are key targets in the treatment of various diseases, including cardiovascular disorders and neurological conditions.

In addition to receptor modulation, 4-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide has demonstrated significant enzyme inhibition properties. Studies have reported that it effectively inhibits specific enzymes involved in metabolic pathways, such as kinases and proteases. This enzyme inhibition activity suggests potential applications in the treatment of metabolic disorders and cancer.

Pharmacological Properties

The pharmacological properties of 4-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide have been extensively investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are essential for ensuring effective drug delivery and sustained therapeutic effects.

Toxicity studies have also been conducted to evaluate the safety profile of 4-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-y l)piperidine -1-carboxamide. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

Clinical Applications

The potential clinical applications of 4 -[(6 -methylpyridazin -3 -yl )oxy ] -N -(thiophen -2 -yl ) piperidine -1 -carboxamide are diverse and promising. Given its receptor modulation and enzyme inhibition activities, this compound could be developed as a treatment for a range of diseases. For example, its ability to modulate GPCRs makes it a potential candidate for treating cardiovascular disorders such as hypertension and arrhythmias. Additionally, its enzyme inhibition properties suggest potential applications in the treatment of metabolic disorders like diabetes and obesity.

In the field of oncology, 4 -[(6 -methylpyridazin -3 -yl )oxy ] -N -(thiophen -2 -yl ) piperidine -1 -carboxamide has shown promise as an anticancer agent due to its ability to inhibit key enzymes involved in cancer cell proliferation and survival. Preclinical studies have demonstrated that this compound can effectively reduce tumor growth in various cancer models, making it an attractive candidate for further clinical development.

Current Research Trends

Ongoing research on 4 -[(6 -methylpyridazin -3 -yl )oxy ] -N -(thiophen -2 -yl ) piperidine -1 -carboxamide is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the development of prodrugs or drug delivery systems that can enhance the bioavailability and efficacy of this compound. Additionally, researchers are investigating combination therapies involving this compound with other drugs to achieve synergistic effects and improve treatment outcomes.

The use of advanced technologies such as high-throughput screening (HTS) and computational modeling is also playing a crucial role in the discovery and optimization of novel derivatives of 4 -[(6 -methylpyridazin -3 -yl )oxy ] -N -(thiophen -2 -yl ) piperidine -1 -carboxamide . These approaches are helping to identify compounds with improved potency, selectivity, and safety profiles.

Conclusion

In conclusion, 4 [(6 methylpyridazin 3 yl )oxy ] N (thiophen 2 yl ) piperidine 1 carboxamide (CAS No. 1797187 10 0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.